Cas no 83487-88-1 (Navidrex-K)
Navidrex-K structure
Product Name:Navidrex-K
CAS No:83487-88-1
MF:C13H18Cl2KN3O4S2
MW:454.434019565582
CID:723536
PubChem ID:23674274
Update Time:2025-04-19
Navidrex-K Chemical and Physical Properties
Names and Identifiers
-
- Navidrex-K
- potassium,6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-1λ<sup>6</sup>,2,4-benzothiadiazine-7-sulfonamide,chloride
- 83487-88-1
- 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide, mixt. with potassium chloride (kcl)
- potassium;6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide;chloride
-
- Inchi: 1S/C13H18ClN3O4S2.ClH.K/c14-9-6-10-12(7-11(9)22(15,18)19)23(20,21)17-13(16-10)5-8-3-1-2-4-8;;/h6-8,13,16-17H,1-5H2,(H2,15,18,19);1H;/q;;+1/p-1
- InChI Key: ROFRCUBRLZHJIN-UHFFFAOYSA-M
- SMILES: [K+].ClC1C(=CC2=C(C=1)NC(CC1CCCC1)NS2(=O)=O)S(N)(=O)=O.[Cl-]
Computed Properties
- Exact Mass: 452.9752853g/mol
- Monoisotopic Mass: 452.9752853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 639
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135Ų
Navidrex-K Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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